Cas no 1805298-35-4 (Ethyl 2-(aminomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetate)

• Product Name: Ethyl 2-(aminomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetate
• CAS No: 1805298-35-4
• MF: C₁₂H₁₃F₅N₂O₃
• MW: 328.235240697861
• CID: 4844980
• Update Time: 2025-06-11

Ethyl 2-(aminomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(aminomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetate

• Inchi： 1S/C12H13F5N2O3/c1-2-21-9(20)4-6-3-8(22-12(15,16)17)7(5-18)19-10(6)11(13)14/h3,11H,2,4-5,18H2,1H3
• InChI Key： JKEVRYSAZQGKFA-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(=C(CN)N=1)OC(F)(F)F)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 367
• XLogP3: 1.7
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 2-(aminomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetate

Ethyl 2-(aminomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1805298-35-4): A Comprehensive Overview

Ethyl 2-(aminomethyl)-6-()-3-()pyridine-5-acetate, identified by its CAS number 1805298-35-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyridine family, a heterocyclic aromatic ring system that is widely recognized for its diverse biological activities and pharmaceutical applications.

The structural features of Ethyl 2-(aminomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetate make it a promising candidate for further investigation in medicinal chemistry. The presence of multiple functional groups, including an aminomethyl side chain, a substituent, and a group, contributes to its unique chemical properties and potential biological interactions. These features are particularly intriguing for researchers exploring novel therapeutic agents.

In recent years, the pharmaceutical industry has seen a surge in the development of compounds with fluorinated moieties. Fluoro-substituted molecules are often favored due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The incorporation of both and groups in Ethyl 2-(aminomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetate suggests that this compound may exhibit superior pharmacological properties compared to its non-fluorinated counterparts.

The group in the molecule introduces a nucleophilic center that can participate in various chemical reactions, including condensation, alkylation, and acylation processes. This reactivity makes the compound a valuable intermediate in the synthesis of more complex molecules. Additionally, the pyridine core provides a stable aromatic framework that can be further functionalized to tailor specific biological activities.

Recent studies have highlighted the potential of pyridine derivatives as scaffolds for drug development. For instance, compounds with similar structural motifs have been investigated for their anti-inflammatory, antiviral, and anticancer properties. The unique combination of substituents in Ethyl 2-(aminomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetate positions it as a candidate for exploring these therapeutic avenues.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are often employed to introduce the desired functional groups efficiently. The complexity of the synthesis underscores the compound's potential as a key intermediate in the development of novel pharmaceuticals.

Beyond its synthetic utility, Ethyl 2-(aminomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetate has shown promise in preclinical studies. These investigations have revealed interesting interactions with biological targets, suggesting that it may modulate key cellular processes relevant to various diseases. Further research is warranted to elucidate its mechanism of action and evaluate its potential as a lead compound for drug development.

The growing interest in fluorinated pyridines is driven by their broad spectrum of biological activities and favorable pharmacokinetic profiles. Researchers are continuously exploring new ways to leverage these compounds' unique properties for therapeutic benefit. Ethyl 2-(aminomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetate represents an exciting example of how structural modifications can enhance drug-like characteristics and improve treatment outcomes.

In conclusion, Ethyl 2-(aminomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1805298-35-4) is a structurally complex and functionally diverse compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery efforts aimed at developing novel therapeutic agents. As our understanding of molecular structure-biology relationships continues to evolve, compounds like this will play an increasingly important role in shaping the future of medicine.